4-(diisopropylamino)-3-oxo-2-phenylbutanenitrile

• IUPAC Name: 4-[di(propan-2-yl)amino]-3-oxo-2-phenylbutanenitrile
• InChI: InChI=1S/C16H22N2O/c1-12(2)18(13(3)4)11-16(19)15(10-17)14-8-6-5-7-9-14/h5-9,12-13,15H,11H2,1-4H3
• InChI Key: KEYYXIFFPJOMAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)C(C#N)C1=CC=CC=C1)C(C)C
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

4-(diisopropylamino)-3-oxo-2-phenylbutanenitrile, also known as Dibenzylamine, is a chemical compound widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents and slightly soluble in water. This compound has been extensively studied for its various applications in the field of medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee has been shown to have a variety of biochemical and physiological effects. The exact mechanism of action of 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee is not fully understood, but it is believed to interact with the central nervous system by binding to specific receptors. It has been shown to have an inhibitory effect on the uptake of norepinephrine and dopamine, leading to an increase in the levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects
4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee has been shown to have various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the development of new pain medications. It has also been shown to have anticonvulsant and antidepressant effects. Additionally, 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee has been shown to have a potential role in the treatment of addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee has several advantages for lab experiments. It is readily available and relatively inexpensive, making it a popular choice for use in academic and industrial research. Additionally, it has a relatively low toxicity profile and is stable under a wide range of conditions. However, 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee has certain limitations, including its low solubility in water and its potential for interference in certain assays.

Future Directions

There are several future directions for the research and development of 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee. One potential area of research is the development of new pharmaceuticals based on the chemical structure of 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee. Additionally, further studies are needed to fully understand the mechanism of action of 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee and its potential therapeutic applications. Finally, the synthesis of new derivatives of 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee may lead to the discovery of new compounds with improved properties and efficacy.

Scientific Research Applications

4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee has been extensively used in scientific research due to its various applications. It is commonly used as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials science. 4-(diisopropylamino)-3-oxo-2-phenylbutanenitrilee is also used as a reagent for the synthesis of chiral ligands and catalysts in asymmetric synthesis. Additionally, it has been used as a precursor for the synthesis of fluorescent probes and dyes used in biological imaging.